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Compound of Interest

Compound Name: Ammonium calcium nitrate

Cat. No.: B13960213

This technical guide provides a comprehensive overview of ammonium calcium nitrate,
detailing its chemical composition, molecular properties, and various formulations. It is intended
for researchers, scientists, and professionals in chemical and agricultural development who
require a thorough understanding of this compound.

Molecular Formula and Weight

Ammonium calcium nitrate is not a single chemical compound but rather a term applied to
two main types of products. The first is a hydrated double salt with a specific molecular formula,
and the second is a physical mixture of ammonium nitrate and a calcium-containing material.

o Hydrated Double Salt: The fully water-soluble version of ammonium calcium nitrate is a
double salt of calcium nitrate and ammonium nitrate.[1][2] Its molecular formula is
5Ca(NO3)2:-NH4NO3-10H20.[3][4][5][6] The molecular weight of this hydrated double salt is
1080.71 g/mol .[3][4][5]

e Mechanical Mixture (Nitro-limestone/Nitrochalk): This more common formulation, particularly
in fertilizers, is a mixture of ammonium nitrate (NH4NOs) and powdered limestone (calcium
carbonate, CaCOs) or dolomite (a mix of calcium carbonate and magnesium carbonate).[1]
The chemical formula for this type is variable as it is a mixture.

Quantitative Data Summary
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The following tables summarize the key quantitative data for the different forms of ammonium
calcium nitrate.

Table 1: Molecular and Compositional Data

Hydrated Double Salt . .
Property Fertilizer Grade (Mixture)
(5Ca(NOs3)2:NH4NO3-10H20)

Molecular Formula 5Ca(N0Os3)2:NHaNOs3:10H20 Variable Mixture
Molecular Weight 1080.71 g/mol Not Applicable
Total Nitrogen Content ~15.5% 21-27%[1][2]
Nitrate Nitrogen ~14.4% Variable
Ammonium Nitrogen ~1.1% Variable
Calcium Content ~19% ~8%[1][2]

CAS Number 15245-12-2 Not Applicable

Physicochemical Properties

Ammonium calcium nitrate exhibits several key properties:
o Appearance: It is typically found as white to yellowish, granular or crystalline solids.[1]

e Solubility: The hydrated double salt is fully soluble in water.[1] The fertilizer mixture's
solubility depends on its exact composition, but it is generally considered water-soluble.

e Hygroscopicity: Ammonium calcium nitrate is hygroscopic, meaning it readily absorbs
moisture from the air.[1]

» Endothermic Dissolution: The process of dissolving ammonium calcium nitrate in water is
endothermic, which leads to a decrease in the temperature of the solution.[1] This property is
utilized in some instant cold packs.[1]

Experimental Protocols: Synthesis
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The synthesis of ammonium calcium nitrate can be approached in different ways depending
on the desired formulation.

Protocol 1: Laboratory Scale Synthesis of Calcium Nitrate (a precursor)

This protocol outlines the synthesis of calcium nitrate, a key component of the double salt form
of ammonium calcium nitrate.

e Materials:
o Calcium carbonate (CaCOs)
o 1 mol dm=3 Nitric acid (HNOs)
o Standard laboratory glassware (beaker, evaporating basin, filter funnel)
o Heating apparatus (Bunsen burner or hot water bath)

e Procedure:

[¢]

Measure a specific volume of 1 mol dm=3 nitric acid into a beaker and gently warm it to
approximately 60°C.

o Gradually add small portions of calcium carbonate powder to the warm, stirred acid. Allow
the effervescence to cease between additions.

o Continue adding calcium carbonate until no more gas evolves and a small amount of
unreacted solid remains, indicating the acid has been neutralized.

o Filter the warm solution to remove the excess calcium carbonate.
o Gently evaporate the filtrate over a hot water bath until crystals begin to form.
o Allow the concentrated solution to cool, promoting further crystallization of calcium nitrate.

o The resulting calcium nitrate crystals can then be used in further synthesis steps with
ammonium nitrate to form the double salt.
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Protocol 2: Industrial Production of Granular Ammonium Calcium Nitrate

Industrially, the granular fertilizer form is often produced by mixing molten ammonium nitrate
with calcium carbonate.

e Method:
o Ammonium nitrate is produced by neutralizing nitric acid with ammonia.
o The resulting ammonium nitrate solution is concentrated by evaporation to create a melt.

o This ammonium nitrate melt is then mixed with a solid, powdered calcium-containing

material such as limestone (CaCOs).
o The mixture is then granulated to form the final product.

It is important to note that at the high temperatures of the melt, a reaction between ammonium
nitrate and calcium carbonate can occur: CaCOs + 2NH4NOs - Ca(NOs)z2 + 2NHs3 + CO2 +
H20.

Logical Relationships and Formulations

The two primary forms of ammonium calcium nitrate can be visualized as follows:

Ammonium Calcium Nitrate (CAN)

As a double salt AS a mixture

Hydrated Double Salt Mechanical Mixture (Nitro-limestone)

5Ca(NOs)2:NH4NO3-10H20 Granular Fertilizer
Calcium Nitrate Ammonium Nitrate Ammonium Nitrate Calcium Carbonate
(Ca(NOs)z2) (NH4NOs3) (NH4NOs3) (CaCo0s)
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Caption: Formulations of Ammonium Calcium Nitrate.

Applications

The primary application of ammonium calcium nitrate is in agriculture as a nitrogen fertilizer.
[1] It is favored in some cases over pure ammonium nitrate due to its reduced explosion
hazard.[1] The presence of calcium is also beneficial for soil health, particularly in acidic soils.
[1] Its endothermic properties when dissolved in water have led to its use in instant cold packs.
[1] While not a primary tool in drug development, its components (nitrate and calcium ions) are
fundamental in biological systems, and high-purity grades could potentially be used in specific
research applications requiring these ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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